Cas no 1351623-01-2 (3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide)

• Product Name: 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide
• CAS No: 1351623-01-2
• MF: C₁₆H₁₅F₃N₄O₂
• MW: 352.311113595963
• CID: 6323126
• PubChem ID: 56764498
• Update Time: 2025-10-29

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide
• AKOS024529798
• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-[2-(trifluoromethyl)phenyl]azetidine-1-carboxamide
• 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-(2-(trifluoromethyl)phenyl)azetidine-1-carboxamide
• 1351623-01-2
• VU0530073-1
• F6036-1476

• Inchi： 1S/C16H15F3N4O2/c17-16(18,19)11-3-1-2-4-12(11)20-15(24)23-7-10(8-23)14-21-13(22-25-14)9-5-6-9/h1-4,9-10H,5-8H2,(H,20,24)
• InChI Key： SYJOOPBBTFOUES-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(N1CC(C2=NC(C3CC3)=NO2)C1)=O)(F)F

Computed Properties

• Exact Mass: 352.11471022g/mol
• Monoisotopic Mass: 352.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide

Introduction to 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide (CAS No. 1351623-01-2)

3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1351623-01-2, represents a confluence of heterocyclic chemistry and medicinal innovation, making it a subject of intense research and development.

The molecular structure of this compound features a complex arrangement of atoms, including a cyclopropyl group, an oxadiazole ring, and an azetidine moiety, all of which contribute to its distinct chemical behavior. The presence of a trifluoromethyl group further enhances its pharmacological potential by influencing its metabolic stability and binding affinity to biological targets. This combination of structural elements makes it a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of new molecular entities with enhanced efficacy and reduced side effects. The compound 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide has emerged as a key player in this landscape due to its ability to interact with multiple biological pathways. Specifically, studies have indicated that this molecule exhibits inhibitory activity against various enzymes and receptors involved in inflammation, pain perception, and cancer progression.

The oxadiazole ring is a critical component of this compound, providing it with the necessary stability and reactivity to engage with biological systems. Oxadiazole derivatives have been extensively studied for their potential applications in drug development due to their ability to modulate enzyme activity and cellular signaling. The cyclopropyl group further contributes to the compound's unique pharmacological profile by influencing its solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and certain types of cancer. The ability of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide to inhibit key inflammatory pathways has led to its investigation in preclinical models. Initial studies have shown promising results in reducing inflammation-induced pain and tissue damage without significant side effects.

In addition to its anti-inflammatory properties, this compound has also shown potential in the treatment of neurological disorders. The trifluoromethyl group plays a crucial role in enhancing the compound's interaction with neurological targets by improving its lipophilicity and metabolic stability. This has led researchers to explore its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter activity is essential.

The synthesis of 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful manipulation of various functional groups while maintaining high yields and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize the synthetic route, making it more efficient and scalable for industrial production.

The pharmacokinetic properties of this compound are another area of interest. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution upon administration. This makes it a suitable candidate for oral formulations, which are generally preferred for patient compliance and ease of administration. Furthermore, the compound's metabolic stability suggests that it can be dosed less frequently while maintaining therapeutic efficacy.

Emerging research also highlights the potential synergistic effects of combining 3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-N-2-(trifluoromethyl)phenylazetidine-1-carboxamide with other therapeutic agents. For instance, its ability to modulate inflammatory pathways may enhance the efficacy of existing anti-cancer drugs by reducing tumor microenvironmental resistance. Similarly, its interaction with neurological targets could complement treatments for neurodegenerative diseases by addressing multiple aspects of pathophysiology simultaneously.

The regulatory landscape for new drug development presents both challenges and opportunities for compounds like this one. As regulatory agencies continue to emphasize safety and efficacy data before approving new therapies, companies must invest heavily in preclinical and clinical studies to demonstrate their compounds' benefits. However，the growing demand for innovative treatments provides a strong incentive for researchers to overcome these hurdles.

In conclusion，3-(3-cyclopropyl-1，2，4-oxadiazol -5 -y l ) -N - 2 -( trif luoro me th y l ) phen y l az etid ine - 1 - ca rbox am ide (CAS No. 1351623 -01 - 2) is a remarkable example of how structural innovation can lead to novel therapeutic solutions。 Its unique combination of pharmacological properties makes it a promising candidate for treating various diseases， particularly those involving chronic inflammation or neurological dysfunction。 As research continues to uncover new applications for this compound， it is likely that it will play an increasingly important role in modern medicine。